Cas no 51110-26-0 (2,4-Pentadienoic acid, 2-isothiocyanato-5-phenyl-, ethyl ester)

2,4-Pentadienoic acid, 2-isothiocyanato-5-phenyl-, ethyl ester structure
51110-26-0 structure
Product name:2,4-Pentadienoic acid, 2-isothiocyanato-5-phenyl-, ethyl ester
CAS No:51110-26-0
MF:C14H13NO2S
MW:259.32352232933
CID:363222
PubChem ID:71366290

2,4-Pentadienoic acid, 2-isothiocyanato-5-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pentadienoic acid, 2-isothiocyanato-5-phenyl-, ethyl ester
    • ethyl 2-isothiocyanato-5-phenylpenta-2,4-dienoate
    • DTXSID50789656
    • 51110-26-0
    • Inchi: InChI=1S/C14H13NO2S/c1-2-17-14(16)13(15-11-18)10-6-9-12-7-4-3-5-8-12/h3-10H,2H2,1H3/b9-6+,13-10+
    • InChI Key: HZEYOILHDSDJLS-DEKJKZHBSA-N
    • SMILES: N(/C(=C/C=C/C1C=CC=CC=1)/C(OCC)=O)=C=S

Computed Properties

  • Exact Mass: 259.06679
  • Monoisotopic Mass: 259.06669983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 4.8
  • Topological Polar Surface Area: 70.8Ų

Experimental Properties

  • PSA: 38.66

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